Cas no 1261971-54-3 (5-(2,5-Dichlorophenyl)-2-fluorophenol)

• Product Name: 5-(2,5-Dichlorophenyl)-2-fluorophenol
• CAS No: 1261971-54-3
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• MDL: MFCD18313942
• CID: 2766809
• PubChem ID: 53219620
• Update Time: 2025-10-20

5-(2,5-Dichlorophenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-DICHLOROPHENYL)-2-FLUOROPHENOL
• 1261971-54-3
• MFCD18313942
• 2',5'-Dichloro-4-fluoro[1,1'-biphenyl]-3-ol
• DTXSID40684444
• 5-(2,5-Dichlorophenyl)-2-fluorophenol, 95%
• 2',5'-Dichloro-4-fluoro-[1,1'-biphenyl]-3-ol
• 5-(2,5-Dichlorophenyl)-2-fluorophenol

• MDL： MFCD18313942
• Inchi： 1S/C12H7Cl2FO/c13-8-2-3-10(14)9(6-8)7-1-4-11(15)12(16)5-7/h1-6,16H
• InChI Key： YYRLUHSYRQBNHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=C(C=1)O)F)Cl

Computed Properties

• Exact Mass: 255.9857984Da
• Monoisotopic Mass: 255.9857984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(2,5-Dichlorophenyl)-2-fluorophenol

Comprehensive Overview of 5-(2,5-Dichlorophenyl)-2-fluorophenol (CAS No. 1261971-54-3)

5-(2,5-Dichlorophenyl)-2-fluorophenol (CAS No. 1261971-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its dichlorophenyl and fluorophenol moieties, exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of small-molecule inhibitors and fluorescence probes.

The growing interest in 5-(2,5-Dichlorophenyl)-2-fluorophenol aligns with the broader trend of optimizing halogenated aromatic compounds for enhanced stability and reactivity. In recent years, the demand for fluorinated intermediates has surged, driven by their utility in designing targeted therapies and sustainable agrochemicals. This compound’s electron-withdrawing groups (chloro and fluoro substituents) contribute to its versatility in cross-coupling reactions, a topic frequently searched by chemists exploring C-C bond formation techniques.

From an environmental perspective, the synthesis and application of CAS No. 1261971-54-3 are often discussed in the context of green chemistry principles. Innovations in catalytic fluorination and waste reduction have become hot topics, with researchers seeking eco-friendly routes to produce such compounds. Users searching for “fluorophenol derivatives” or “chlorophenyl synthesis” will find this compound relevant due to its balanced halogenation pattern, which minimizes unwanted byproducts.

In the pharmaceutical sector, 5-(2,5-Dichlorophenyl)-2-fluorophenol is studied for its potential as a pharmacophore in kinase inhibitors and antimicrobial agents. Its structural features align with current trends in fragment-based drug design, a method widely searched by medicinal chemists. Additionally, its lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing drug bioavailability, a key concern in modern drug development.

The compound’s physicochemical properties, such as its melting point, solubility, and stability under physiological conditions, are frequently queried in academic and industrial databases. These parameters are critical for formulators working on preclinical formulations or high-throughput screening assays. Recent publications highlight its compatibility with microwave-assisted synthesis, a technique gaining traction for accelerating organic reactions.

Beyond pharmaceuticals, CAS No. 1261971-54-3 finds niche applications in advanced material science. Its ability to act as a ligand or surface modifier in nanomaterials is under investigation, particularly in projects related to organic electronics and sensor development. Searches for “halogenated phenol applications” often lead to discussions about its role in enhancing material properties like thermal resistance or optical activity.

Quality control and analytical methods for 5-(2,5-Dichlorophenyl)-2-fluorophenol are another area of interest. Techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are commonly associated with this compound, reflecting the need for precise characterization in research. Queries like “how to analyze fluorophenols” or “stability testing of halogenated aromatics” underscore the importance of robust analytical protocols.

In summary, 5-(2,5-Dichlorophenyl)-2-fluorophenol (CAS No. 1261971-54-3) represents a multifaceted compound with broad relevance across scientific disciplines. Its integration into cutting-edge research and alignment with industry trends ensure its continued prominence in both academic and commercial spheres. As innovation progresses, this compound is poised to play a pivotal role in addressing challenges related to molecular design, sustainability, and functional material development.